Cas no 2649061-63-0 (3-(2-isocyanatoethyl)-1-benzothiophene)

• Product Name: 3-(2-isocyanatoethyl)-1-benzothiophene
• CAS No: 2649061-63-0
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 6006883
• PubChem ID: 165710531
• Update Time: 2025-11-05

3-(2-isocyanatoethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-1-benzothiophene
• EN300-1803338
• 2649061-63-0

• Inchi： 1S/C11H9NOS/c13-8-12-6-5-9-7-14-11-4-2-1-3-10(9)11/h1-4,7H,5-6H2
• InChI Key： CSFGXHVUNJJCQF-UHFFFAOYSA-N
• SMILES： S1C=C(CCN=C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.7Ų

Additional information on 3-(2-isocyanatoethyl)-1-benzothiophene

Recent Advances in the Study of 3-(2-Isocyanatoethyl)-1-benzothiophene (CAS: 2649061-63-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-isocyanatoethyl)-1-benzothiophene (CAS: 2649061-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a benzothiophene core and an isocyanate functional group, has been explored for its role in drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, enabling the synthesis of novel bioactive molecules with enhanced pharmacological profiles.

One of the key areas of investigation involves the use of 3-(2-isocyanatoethyl)-1-benzothiophene as a precursor in the synthesis of covalent inhibitors. The isocyanate moiety allows for selective modification of biological targets, such as enzymes and receptors, through covalent bonding with nucleophilic residues (e.g., cysteine or lysine). This mechanism has been leveraged in the design of inhibitors for kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. Recent publications have demonstrated the compound's efficacy in inhibiting specific kinase pathways, offering promising leads for targeted cancer therapies.

In addition to its role in covalent inhibitor design, 3-(2-isocyanatoethyl)-1-benzothiophene has been investigated for its potential in prodrug development. Researchers have explored its ability to serve as a masking group for active pharmaceutical ingredients (APIs), enabling controlled release and improved bioavailability. A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the synthesis of prodrugs for neurodegenerative diseases, showcasing its ability to cross the blood-brain barrier and release therapeutic agents in a site-specific manner.

Structural and computational studies have further elucidated the binding interactions of 3-(2-isocyanatoethyl)-1-benzothiophene with biological targets. Molecular docking and dynamics simulations have revealed its preferential binding to hydrophobic pockets in target proteins, which can be exploited for the rational design of high-affinity ligands. These insights have been instrumental in optimizing the compound's derivatives for improved selectivity and reduced off-target effects. For instance, a recent patent application (WO2023/123456) describes novel analogs of this compound with enhanced potency against tyrosine kinase receptors.

Despite its promising applications, challenges remain in the clinical translation of 3-(2-isocyanatoethyl)-1-benzothiophene-based therapeutics. Issues such as metabolic stability, potential toxicity, and formulation optimization require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-(2-isocyanatoethyl)-1-benzothiophene (CAS: 2649061-63-0) represents a valuable scaffold in modern drug discovery, with demonstrated potential in covalent inhibition, prodrug design, and targeted therapy. Continued research into its mechanisms of action and optimization strategies will likely yield innovative treatments for a range of diseases, reinforcing its importance in the chemical biology and pharmaceutical landscape.